Cas no 1803782-17-3 (Methyl 5-cyano-2-methoxy-4-methylbenzoate)

• Product Name: Methyl 5-cyano-2-methoxy-4-methylbenzoate
• CAS No: 1803782-17-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4951656
• Update Time: 2025-06-23

Methyl 5-cyano-2-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-methoxy-4-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-4-10(14-2)9(11(13)15-3)5-8(7)6-12/h4-5H,1-3H3
• InChI Key： SJIHNEOTXGQTMV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-2-methoxy-4-methylbenzoate

Methyl 5-cyano-2-methoxy-4-methylbenzoate (CAS No. 1803782-17-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-2-methoxy-4-methylbenzoate (CAS No. 1803782-17-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its unique structural framework, plays a pivotal role in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of Methyl 5-cyano-2-methoxy-4-methylbenzoate consists of a benzoate core substituted with a cyano group at the 5-position, a methoxy group at the 2-position, and a methyl group at the 4-position. This particular arrangement imparts distinct chemical properties that make it an invaluable building block for medicinal chemists. The cyano group, for instance, serves as a versatile handle for further functionalization, while the methoxy and methyl groups contribute to the overall lipophilicity and metabolic stability of the resulting drug candidates.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for kinases, which are critical targets in oncology and inflammatory diseases. The benzoate scaffold is frequently employed in such inhibitors due to its ability to mimic ATP binding pockets and interact with key residues in the enzyme active site. Methyl 5-cyano-2-methoxy-4-methylbenzoate has been utilized as a precursor in synthesizing kinase inhibitors by serving as a core structure that can be modified through various chemical transformations.

One notable application of this compound is in the synthesis of Janus kinases (JAK) inhibitors, which have shown promise in treating autoimmune disorders such as rheumatoid arthritis and psoriasis. Researchers have leveraged the reactivity of the cyano group in Methyl 5-cyano-2-methoxy-4-methylbenzoate to introduce additional pharmacophores that enhance binding affinity and selectivity towards JAK enzymes. These modifications often involve nucleophilic addition reactions or transition-metal-catalyzed cross-coupling processes, which are well-suited to functionalize the benzoate core.

The methoxy and methyl groups in Methyl 5-cyano-2-methoxy-4-methylbenzoate also contribute to the compound's pharmacokinetic properties. The methoxy group can be oxidized to form glucuronide conjugates, facilitating excretion via urine or bile, while the methyl group enhances lipophilicity, improving cellular uptake and membrane permeability. These features are crucial for designing drugs with optimal bioavailability and reduced toxicity.

Advances in computational chemistry have further enhanced the utility of Methyl 5-cyano-2-methoxy-4-methylbenzoate as an intermediate. Molecular modeling studies have demonstrated how structural modifications around the benzoate core can fine-tune binding interactions with target proteins. For example, computational screening has identified derivatives of this compound that exhibit improved binding affinities for cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its role in kinase inhibition, Methyl 5-cyano-2-methoxy-4-methylbenzoate has found applications in developing antimicrobial agents. The cyano group can be converted into an amine or carboxylate function, leading to compounds with potent activity against Gram-positive and Gram-negative bacteria. Recent studies have highlighted its use in synthesizing novel quinolone analogs, which are known for their broad-spectrum antimicrobial properties.

The synthesis of complex pharmaceuticals often requires multi-step organic transformations, and Methyl 5-cyano-2-methoxy-4-methylbenzoate serves as a crucial intermediate in many of these processes. Its stability under various reaction conditions makes it an ideal candidate for functionalization via nucleophilic aromatic substitution (SNAr), Heck coupling, or Buchwald-Hartwig coupling reactions. These transformations allow medicinal chemists to introduce diverse substituents while maintaining the integrity of the benzoate core.

The growing demand for personalized medicine has also driven research into using derivatives of Methyl 5-cyano-2-methoxy-4-methylbenzoate for targeted drug delivery systems. By incorporating fluorine or other halogen atoms into the benzoate scaffold, researchers can develop probes for positron emission tomography (PET) imaging or magnetic resonance imaging (MRI). These imaging agents are essential for diagnosing diseases at early stages and monitoring treatment responses.

Eco-friendly synthetic methodologies have gained prominence in recent years, and efforts are underway to develop greener alternatives for producing intermediates like Methyl 5-cyano-2-methoxy-4-methylbenzoate. Catalytic hydrogenation and biocatalytic approaches have been explored to minimize waste generation and reduce energy consumption during synthesis. Such innovations align with global sustainability goals while maintaining high yields and purity standards required for pharmaceutical applications.

The future prospects of Methyl 5-cyano-2-methoxy-4-methylbenzoate are promising, with ongoing research exploring its potential in drug discovery beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for developing antiviral agents, neuroprotective drugs, and even materials with photodynamic therapy capabilities. As our understanding of disease mechanisms evolves, so too will the applications of this versatile intermediate.